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Compound of Interest

Compound Name: GSK299423

Cat. No.: B607820

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK299423 is a novel bacterial topoisomerase inhibitor with a distinct mechanism of action
compared to fluoroquinolones. It targets both DNA gyrase and topoisomerase |V, essential
enzymes for bacterial DNA replication, transcription, and repair. GSK299423 stabilizes a pre-
cleavage state of the enzyme-DNA complex, thereby inhibiting DNA supercoiling and
decatenation without inducing double-strand DNA breaks. This unique mechanism allows it to
circumvent typical fluoroquinolone resistance mechanisms. These application notes provide
detailed protocols for key in vitro assays to evaluate the activity of GSK299423 and similar
compounds.

Quantitative Data Summary

The following tables summarize the in vitro inhibitory activity of GSK299423 against bacterial
topoisomerases and its minimum inhibitory concentrations (MICs) against various bacterial
strains.

Table 1: GSK299423 Inhibitory Activity against Bacterial Topoisomerases
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Target Enzyme Organism Assay Type ICs0 (NM)
Staphylococcus -

DNA Gyrase Supercoiling 14[1]
aureus

DNA Gyrase Escherichia coli Supercoiling 100

Table 2: GSK299423 Minimum Inhibitory Concentration (MIC) Values

Bacterial Strain Gram Stain MIC (pg/mL)

Staphylococcus aureus Gram-positive Data not available
Escherichia coli Gram-negative Data not available
Pseudomonas aeruginosa Gram-negative Data not available
Enterococcus faecalis Gram-positive Data not available

Note: Specific MIC values for GSK299423 against a broad range of bacterial strains are not
readily available in the public domain. The provided table serves as a template for researchers
to populate with their own experimental data.

Signaling Pathways and Experimental Workflows

Signaling Pathway of Bacterial DNA Topoisomerase
Inhibition by GSK299423
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Caption: Inhibition of DNA gyrase and topoisomerase IV by GSK299423 disrupts DNA

replication and leads to bacterial cell death.

Experimental Workflow for In Vitro Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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